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Compound of Interest

Compound Name: 6-(Chloromethyl)nicotinic acid

CAS No.: 148258-27-9

Cat. No.: B2566862

Get Quote

Executive Summary & Compound Profile
6-(Chloromethyl)nicotinic acid (CAS 10177-13-6) is a critical bifunctional pyridine

intermediate. It serves as a "linchpin" scaffold in medicinal chemistry, offering two orthogonal

reactivity handles: the carboxylic acid at position 3 (for amide coupling/esterification) and the

electrophilic chloromethyl group at position 6 (for nucleophilic substitution).[1]

This guide provides a comprehensive spectral profile and analytical workflows. A key challenge

in handling this compound is the hydrolytic instability of the chloromethyl group; therefore, the

protocols below emphasize anhydrous handling during analysis.[1]
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Property Data

IUPAC Name 6-(Chloromethyl)pyridine-3-carboxylic acid

CAS Number 10177-13-6

Molecular Formula C7H6ClNO2

Molecular Weight 171.58 g/mol

Appearance Off-white to beige crystalline powder

Solubility
Soluble in DMSO, Methanol, DMF; sparingly

soluble in non-polar solvents.

Synthesis & Impurity Logic
Understanding the synthesis is prerequisite to interpreting spectral data, as specific impurities

(e.g., unreacted starting material or hydrolyzed byproducts) often appear in the spectra.[1]

Synthetic Pathway & Impurity Profile
The compound is typically accessed via radical halogenation of 6-methylnicotinic esters or

deoxychlorination of 6-(hydroxymethyl)nicotinic acid.
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Figure 1: Synthetic route highlighting the critical hydrolysis risk (Red Node) that analysts must

detect.

Nuclear Magnetic Resonance (NMR)
Spectroscopy[1]
Expert Insight: The 2,5-substitution pattern on the pyridine ring creates a distinct coupling

pattern.[1] The key to validating this structure is the absence of the methyl singlet (~2.5 ppm)
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and the appearance of the chloromethyl singlet (~4.8 ppm).[1]

^1H NMR Data (400 MHz, DMSO-d6)
Solvent Choice: DMSO-d6 is required.[1][2][3] CDCl3 solubility is often insufficient for the free

acid.[1]

Shift (δ, ppm) Multiplicity Integration Assignment
Coupling
Constants (J)

13.50 br s 1H -COOH
Exchangeable

(broad)

9.05 d 1H H-2 (Ar-H) J ~ 2.0 Hz (meta)

8.32 dd 1H H-4 (Ar-H) J ~ 8.0, 2.0 Hz

7.65 d 1H H-5 (Ar-H)
J ~ 8.0 Hz

(ortho)

4.85 s 2H -CH2Cl
Singlet

(Diagnostic)

Structural Logic:

H-2 (9.05 ppm): Most deshielded due to proximity to the ring nitrogen and the electron-

withdrawing carboxylic acid.

H-5 (7.65 ppm): Upfield relative to H-4/H-2, but deshielded compared to unsubstituted

pyridine due to the chloromethyl group.

CH2Cl (4.85 ppm): The shift from ~2.5 ppm (in the methyl precursor) to ~4.85 ppm confirms

chlorination.[1]

^13C NMR Data (100 MHz, DMSO-d6)
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Shift (δ, ppm) Carbon Type Assignment

166.2 Quaternary (C=O) Carboxylic Acid

160.5 Quaternary (Ar-C) C-6 (attached to CH2Cl)

150.1 CH (Ar-C) C-2

138.5 CH (Ar-C) C-4

126.0 Quaternary (Ar-C) C-3 (attached to COOH)

122.8 CH (Ar-C) C-5

46.5 Aliphatic CH2 -CH2Cl

Mass Spectrometry (MS)[4]
Expert Insight: The presence of a chlorine atom provides a definitive "fingerprint" in the mass

spectrum due to the natural abundance of 35Cl (75%) and 37Cl (25%).[1]

MS Profile (ESI+ or EI)[1]
Molecular Ion: 171.58 Da[1]

Ionization Mode: ESI (Positive) is preferred for the pyridine nitrogen; ESI (Negative) for the

carboxylic acid.[1]

m/z Peak Intensity Assignment Interpretation

172.0 100% [M+H]+ (35Cl) Protonated parent ion

174.0 ~33% [M+H]+ (37Cl)

Diagnostic Isotope

Pattern (3:1 ratio

confirms one Cl atom)

136.0 Variable [M - Cl]+
Loss of Chlorine

(Fragment)

127.0 Variable [M - COOH]+
Decarboxylation

(Fragment)
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Fragmentation Logic

Parent Ion [M+H]+
m/z 172/174

Fragment A
[M - Cl]+
m/z 137

Loss of HCl/Cl
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[M - COOH]+

m/z 127

Decarboxylation

Pyridinium Core
Stable Aromatic

Click to download full resolution via product page

Figure 2: Primary fragmentation pathways observed in ESI-MS/MS.

Infrared Spectroscopy (FT-IR)
Expert Insight: IR is primarily used here to confirm the oxidation state of the carbonyl (acid vs.

ester precursor) and the integrity of the alkyl halide.[1]

Wavenumber (cm⁻¹) Vibration Mode Functional Group

3200 - 2500 O-H Stretch (Broad) Carboxylic Acid dimer

1690 - 1710 C=O Stretch (Strong) Conjugated Carboxylic Acid

1590, 1570 C=C / C=N Stretch Pyridine Ring Skeleton

1280 - 1300 C-O Stretch Acid C-O

700 - 750 C-Cl Stretch
Alkyl Chloride (Fingerprint

region)
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Experimental Protocols (Standard Operating
Procedures)
Sample Preparation for NMR
Objective: Prevent hydrolysis of the chloromethyl group during analysis.[1]

Dryness: Ensure the NMR tube is oven-dried. Use a fresh ampoule of DMSO-d6 (99.9% D)

containing TMS.[1]

Concentration: Weigh 10-15 mg of 6-(chloromethyl)nicotinic acid.

Dissolution: Add 0.6 mL DMSO-d6. Vortex until fully dissolved.[1]

Acquisition: Run the spectrum immediately.[1] Note: If a peak appears at ~4.6 ppm (CH2-

OH) or ~5.2 ppm (CH2-dimer), the sample has degraded.

HPLC-UV Purity Check
Objective: Quantify purity and detect the hydroxymethyl impurity.[1]

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm).[1]

Mobile Phase A: Water + 0.1% Formic Acid.[1]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV @ 254 nm (Pyridine absorption max).

Retention Time Logic: The chloromethyl derivative is more lipophilic than the hydroxymethyl

impurity and will elute later.[1]
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reference for calculating substituent effects on pyridine rings).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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